5-benzyl-2-chloro-4-(2,6-dimethyl-4-nitrophenoxy)-5H-pyrrolo[3,2-d]pyrimidine

• Molecular Formula: C21H17ClN4O3
• Molecular Weight: 408.8 g/mol
• IUPAC Name: 5-benzyl-2-chloro-4-(2,6-dimethyl-4-nitrophenoxy)pyrrolo[3,2-d]pyrimidine
• InChI: InChI=1S/C21H17ClN4O3/c1-13-10-16(26(27)28)11-14(2)19(13)29-20-18-17(23-21(22)24-20)8-9-25(18)12-15-6-4-3-5-7-15/h3-11H,12H2,1-2H3
• InChI Key: BGHUFFXKTTVNOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC2=NC(=NC3=C2N(C=C3)CC4=CC=CC=C4)Cl)C)[N+](=O)[O-]

Description

5-benzyl-2-chloro-4-(2,6-dimethyl-4-nitrophenoxy)-5H-pyrrolo[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C21H17ClN4O3 and its molecular weight is 408.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of NaH (61.9 mg, 2.6 mmol) in dry NMP (4.7 mL) was added 2,6-dimethyl-4-nitrophenol (258.9 mg, 1.55 mmol) and stirred at room temperature for 30 min under argon. The reaction mixture was added to a solution of 5-benzyl-2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine (431 mg, 1.55 mmol) in dry NMP (4 mL) and heated at 90° C. for 16 h. After completion of the reaction, the resulting mixture was diluted with water and washed with EtOAc. The combined organic layers were washed twice with water, washed with brine, dried over Na2SO4, filtered, and concentrated in vacuo. The crude product was purified by silica gel column chromatography, eluting with hexanes:ethyl acetate (3:1-1:1), to give the product as a white solid (598 mg, 94%).